Cas no 69200-76-6 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid
• CAS No: 69200-76-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 973246
• PubChem ID: 267548
• Update Time: 2025-05-24

3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid
• 3-(2,3-dihydro-1,4-benzodioxin-3-yl)propanoic acid
• 1,4-benzodioxin-2-propanoic acid, 2,3-dihydro-
• 3-(2,3-dihydro [4H] 1,4-benzodioxin-2 yl) propionic acid
• 3-(2,3-dihydro-benzo[1,4]dioxin-2-yl)-propionic acid
• 3-(2,3-Dihydro-benzo[1,4]dioxin-2-yl)-propionsaeure
• 3-(2H,3H-benzo[e]1,4-dioxan-2-yl)propanoic acid
• AC1L6IED
• AC1Q5VX2
• ChemDiv3_006769
• NSC106901
• SBB013718
• SureCN7965188

• Inchi： 1S/C11H12O4/c12-11(13)6-5-8-7-14-9-3-1-2-4-10(9)15-8/h1-4,8H,5-7H2,(H,12,13)
• InChI Key： RSELCPGRYREMTC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CCC(=O)O

Computed Properties

• Exact Mass: 208.07356

Experimental Properties

• PSA: 55.76
• LogP: 1.69120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid

Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid (CAS No. 69200-76-6)

3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid (CAS No. 69200-76-6) is a specialized organic compound with a unique benzodioxin core structure. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile applications. The benzodioxin moiety, a key structural feature, is known for its stability and bioactivity, making derivatives like this compound valuable in drug discovery and development.

Researchers and industries are increasingly interested in 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid due to its potential role in synthesizing novel bioactive molecules. Its propanoic acid side chain allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce high-value compounds.

The compound’s CAS No. 69200-76-6 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry and material science. Recent trends highlight its exploration as a building block for polymeric materials and drug intermediates. For instance, its incorporation into biodegradable polymers aligns with the global push toward reducing environmental impact, a topic dominating scientific and public discourse.

Another area of interest is the compound’s potential in neurological research. The benzodioxin scaffold is found in several central nervous system (CNS)-targeting drugs, prompting investigations into whether 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid could serve as a precursor for neuroprotective agents. This aligns with growing public awareness of neurodegenerative diseases and the demand for innovative therapies.

From a technical standpoint, the synthesis and purification of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid require precise control of reaction conditions. Optimizing yield and purity is a common challenge addressed in recent publications, with advancements in catalytic methods and flow chemistry offering promising solutions. These developments cater to the industry’s need for scalable and cost-effective production techniques.

In summary, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoic acid (CAS No. 69200-76-6) is a compound of broad scientific and industrial relevance. Its structural features and functional versatility make it a focal point in drug design, material innovation, and sustainable chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.